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Compound of Interest

Compound Name: 2,4-Dimethyithiazole-13C3

cat. No.: B12366374

An In-depth Technical Guide on 2,4-Dimethylthiazole-3Cs

This technical guide provides a comprehensive overview of 2,4-Dimethylthiazole-13Cs, an
isotopically labeled form of 2,4-Dimethylthiazole. The guide is intended for researchers,
scientists, and professionals in drug development who utilize stable isotope-labeled
compounds for a variety of applications.

Introduction

2,4-Dimethylthiazole is a heterocyclic compound and a known flavor component in various
foods and beverages.[1] Its isotopically labeled analogue, 2,4-Dimethylthiazole-3Cs, serves as
a valuable tool in research, particularly as an internal standard for mass spectrometry-based
guantification, and in metabolic and mechanistic studies. The incorporation of three 13C atoms
provides a distinct mass difference, allowing for its clear differentiation from the endogenous,
unlabeled compound.

Due to the limited availability of specific experimental data for 2,4-Dimethylthiazole-3Cs, this
guide presents data for the unlabeled compound as a reference and proposes a synthetic route
for the labeled version.

Chemical Identity and Properties

The fundamental properties of 2,4-Dimethylthiazole-13Cs are based on its chemical structure.
While specific experimental data for the labeled compound is not readily available, its basic
chemical identifiers can be determined.
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Table 1: Chemical Identifiers for 2,4-Dimethylthiazole and its *3Cs Isotopologue

Identifier 2,4-Dimethylthiazole 2,4-Dimethylthiazole-**Cs
CAS Number 541-58-2[2][3][4]1[5] Not available

Molecular Formula CsH7NS[2][3][4][5] (13C)3C2H7NS

Molecular Weight 113.18 g/mol [2][3][4][5] ~116.18 g/mol

2,4-di(methyl-+3C)-1,3-thiazole-

IUPAC Name 2,4-dimethyl-1,3-thiazole[6][7] 3¢

The physicochemical properties of the unlabeled 2,4-Dimethylthiazole are summarized in Table
2. It is anticipated that the 13Cs-labeled version will exhibit very similar physical properties, with
the primary difference being its molecular weight.

Table 2: Physicochemical Properties of Unlabeled 2,4-Dimethylthiazole

Property Value Reference

Clear colorless to light yellow

Appearance quid (2]
Boiling Point 144-146 °C at 719 mmHg [2][3]
Density 1.056 g/mL at 25 °C [2][3]
Refractive Index n20/D 1.509 [2]
Water Solubility Slightly soluble [2]

Synthesis and Experimental Protocols

The synthesis of 2,4-disubstituted thiazoles is commonly achieved through the Hantzsch
thiazole synthesis. This method involves the condensation of an a-haloketone with a thioamide.
For the synthesis of 2,4-Dimethylthiazole-13Cs, 13C-labeled precursors would be utilized.

Proposed Synthetic Pathway
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A plausible synthetic route to 2,4-Dimethylthiazole-13Cs is the reaction of *3C-labeled
thioacetamide with a 13C-labeled bromoacetone. The positions of the 13C labels in the final
product will depend on the labeling pattern of the starting materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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